Cas no 129112-64-7 (2-chloro-7-nitro-3,4-dihydroquinazolin-4-one)

2-chloro-7-nitro-3,4-dihydroquinazolin-4-one structure
129112-64-7 structure
Product Name:2-chloro-7-nitro-3,4-dihydroquinazolin-4-one
CAS No:129112-64-7
MF:C8H4ClN3O3
MW:225.588660240173
MDL:MFCD23099364
CID:1031655
PubChem ID:135742255
Update Time:2025-07-28

2-chloro-7-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-7-nitroquinazolin-4(3H)-one
    • 2-chloro-7-nitro-1H-quinazolin-4-one
    • 2-Chloro-7-nitro-3H-quinazolin-4-one
    • 2-chloro-7-nitro-3,4-dihydroquinazolin-4-one
    • AMY20845
    • DB-330204
    • AKOS016012626
    • DTXSID60562199
    • SCHEMBL23576776
    • 2-Chloro-7-nitroquinazolin-4(1H)-one
    • 4(3H)-Quinazolinone, 2-chloro-7-nitro-
    • 129112-64-7
    • F15742
    • MDL: MFCD23099364
    • Inchi: 1S/C8H4ClN3O3/c9-8-10-6-3-4(12(14)15)1-2-5(6)7(13)11-8/h1-3H,(H,10,11,13)
    • InChI Key: AXZHXOUENOJTBD-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=C(C=CC=2C(N1)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 224.9941187g/mol
  • Monoisotopic Mass: 224.9941187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 87.3Ų

2-chloro-7-nitro-3,4-dihydroquinazolin-4-one Pricemore >>

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